Cas no 2228137-32-2 (1-1-(2-ethynylphenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(2-ethynylphenyl)cyclopropylethan-1-one
• CAS No: 2228137-32-2
• MF: C₁₃H₁₂O
• MW: 184.233783721924
• CID: 6550809
• PubChem ID: 165652625
• Update Time: 2025-11-03

1-1-(2-ethynylphenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-ethynylphenyl)cyclopropylethan-1-one
• 1-[1-(2-ethynylphenyl)cyclopropyl]ethan-1-one
• EN300-1818930
• 2228137-32-2

• Inchi： 1S/C13H12O/c1-3-11-6-4-5-7-12(11)13(8-9-13)10(2)14/h1,4-7H,8-9H2,2H3
• InChI Key： NRODUGLOKJHKPN-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C=CC=CC=2C#C)CC1

Computed Properties

• Exact Mass: 184.088815002g/mol
• Monoisotopic Mass: 184.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-1-(2-ethynylphenyl)cyclopropylethan-1-one

Introduction to 1-1-(2-ethynylphenyl)cyclopropylethan-1-one (CAS No. 2228137-32-2)

1-1-(2-ethynylphenyl)cyclopropylethan-1-one, with the CAS number 2228137-32-2, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new pharmaceuticals and materials. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 1-1-(2-ethynylphenyl)cyclopropylethan-1-one.

The molecular structure of 1-1-(2-ethynylphenyl)cyclopropylethan-1-one is composed of a cyclopropyl ring attached to an ethynyl-substituted phenyl group and an ethanone moiety. This unique arrangement of functional groups imparts distinct chemical and physical properties to the compound. The presence of the triple bond in the ethynyl group and the cyclopropyl ring provides a rigid structure, which can influence its reactivity and stability. Additionally, the ketone functionality contributes to its potential as a building block for more complex molecules.

In terms of synthesis, several methods have been reported for the preparation of 1-1-(2-ethynylphenyl)cyclopropylethan-1-one. One common approach involves the coupling reaction between a cyclopropyl ketone derivative and an ethynyl-substituted phenyl compound. This can be achieved using transition metal catalysts, such as palladium or copper, under mild conditions. Another method involves the intramolecular cyclization of a suitable precursor, followed by deprotection or functional group manipulation to yield the desired product. These synthetic routes have been optimized to improve yield and purity, making them suitable for large-scale production.

The biological activities of 1-1-(2-ethynylphenyl)cyclopropylethan-1-one have been extensively studied in recent years. One of the most notable findings is its potential as a scaffold for the development of new therapeutic agents. Research has shown that compounds derived from this scaffold exhibit significant activity against various targets, including enzymes and receptors involved in disease pathways. For example, derivatives of 1-1-(2-ethynylphenyl)cyclopropylethan-1-one have been reported to possess potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases.

Beyond its therapeutic applications, 1-1-(2-ethynylphenyl)cyclopropylethan-1-one has also found use in materials science. The rigid structure and functional groups present in this compound make it an attractive candidate for the synthesis of polymers and other advanced materials. Recent studies have explored its use in the development of conductive polymers and materials with enhanced mechanical properties. These applications highlight the versatility of 1-1-(2-ethynylphenyl)cyclopropylethan-1-one beyond traditional pharmaceutical uses.

In addition to its practical applications, 1-1-(2-ethynylphenyl)cyclopropylethan-1-one has also been a subject of interest in fundamental research. The unique electronic and steric properties of this compound have led to investigations into its reactivity and mechanism of action. For instance, studies have explored its behavior in various chemical reactions, such as nucleophilic additions and electrophilic substitutions. These insights have not only advanced our understanding of organic chemistry but also provided valuable information for designing more efficient synthetic routes.

The safety profile of 1-1-(2-ethynylphenyl)cyclopropylethan-1-one is another important aspect that has been evaluated in recent research. Toxicological studies have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for use in both laboratory settings and industrial applications. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety.

In conclusion, 1-1-(2-ethynylphenyl)cyclopropylethan-1-one (CAS No. 2228137-32-2) is a versatile compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, it is likely that this compound will play an increasingly important role in advancing various fields within chemistry.